2-(benzylsulfanyl)-N-cyclohexyl[1]benzothieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: 2-benzylsulfanyl-N-cyclohexyl-[1]benzothiolo[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C23H23N3S2/c1-3-9-16(10-4-1)15-27-23-25-20-18-13-7-8-14-19(18)28-21(20)22(26-23)24-17-11-5-2-6-12-17/h1,3-4,7-10,13-14,17H,2,5-6,11-12,15H2,(H,24,25,26)
• InChI Key: LZTMTOZLQCOVMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=NC(=NC3=C2SC4=CC=CC=C43)SCC5=CC=CC=C5
• Molecular Formula: C23H23N3S2
• Molecular Weight: 405.6 g/mol

Description

2-(Benzylsulfanyl)-N-cyclohexyl[1]benzothieno[3,2-d]pyrimidin-4-amine, also known as BTP, is a synthetic compound that has been studied for its potential applications in the field of scientific research. It is an aromatic heterocyclic amine that is characterized by its unique structure, which consists of an aromatic benzothieno[3,2-d]pyrimidine ring fused to a cyclohexyl ring and containing a benzylsulfanyl group. BTP has been studied for its potential applications in the fields of medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Anti-Inflammatory Agents

• The compound has shown potential as a novel class of anti-inflammatory agents. Researchers evaluated its anti-inflammatory activity by assessing the expression of cyclooxygenase (COX)-2, inducible NO synthase (iNOS), and intercellular adhesion molecule-1 (ICAM-1). .

Mechanism of Action

Target of Action

The primary target of 2-(benzylsulfanyl)-N-cyclohexyl1benzothieno[3,2-d]pyrimidin-4-amine is the cyclooxygenase-2 (COX-2) enzyme . This enzyme plays a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators in inflammation and other physiological processes .

Mode of Action

2-(benzylsulfanyl)-N-cyclohexyl1benzothieno[3,2-d]pyrimidin-4-amine interacts with its target, the COX-2 enzyme, by inhibiting its activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway, specifically the step involving the conversion of arachidonic acid to prostaglandins by the COX-2 enzyme . By inhibiting COX-2, the compound reduces the production of prostaglandins, leading to a decrease in inflammation .

Pharmacokinetics

The pharmacokinetic properties of 2-(benzylsulfanyl)-N-cyclohexyl1benzothieno[3,2-d]pyrimidin-4-amine, including its absorption, distribution, metabolism, and excretion (ADME), are currently not available in the literature. These properties would determine the compound’s bioavailability and overall effectiveness.

Result of Action

The inhibition of COX-2 by 2-(benzylsulfanyl)-N-cyclohexyl1benzothieno[3,2-d]pyrimidin-4-amine leads to a decrease in the production of prostaglandins . This results in a reduction of inflammation, as prostaglandins are key mediators in inflammatory processes .

Action Environment

The action, efficacy, and stability of 2-(benzylsulfanyl)-N-cyclohexyl1benzothieno[3,2-d]pyrimidin-4-amine can be influenced by various environmental factors These may include the pH of the environment, the presence of other compounds or drugs, and the specific characteristics of the individual’s body (such as age, sex, genetic factors, and health status).